Cas no 72248-92-1 (2-methylquinoline-3-carbonitrile)
72248-92-1 structure
Product Name:2-methylquinoline-3-carbonitrile
CAS No:72248-92-1
MF:C11H8N2
MW:168.194622039795
MDL:MFCD18803382
CID:884109
PubChem ID:271108
Update Time:2025-04-19
2-methylquinoline-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-3-Quinolinecarbonitrile
- 2-Methylquinoline-3-carbonitrile
- 2-Methyl-3-cyanoquinoline
- 2-Methyl-chinolin-3-carbonitril
- 2-methyl-quinoline-3-carbonitrile
- 3-cyano-2-methylquinoline
- 72248-92-1
- DTXSID00297150
- 3-Quinolinecarbonitrile, 2-methyl-
- NSC-114517
- SCHEMBL195645
- NSC114517
- G71998
- DS-013466
- 2-methylquinoline-3-carbonitrile
-
- MDL: MFCD18803382
- Inchi: 1S/C11H8N2/c1-8-10(7-12)6-9-4-2-3-5-11(9)13-8/h2-6H,1H3
- InChI Key: FYIDOXAVHGPMLM-UHFFFAOYSA-N
- SMILES: N1C(C)=C(C#N)C=C2C=CC=CC=12
Computed Properties
- Exact Mass: 168.06900
- Monoisotopic Mass: 168.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 36.7Ų
Experimental Properties
- PSA: 36.68000
- LogP: 2.41488
2-methylquinoline-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1055591-1g |
2-Methylquinoline-3-carbonitrile |
72248-92-1 | 95% | 1g |
$1380 | 2024-07-24 | |
| Enamine | EN300-262651-1g |
2-methylquinoline-3-carbonitrile |
72248-92-1 | 1g |
$657.0 | 2023-09-14 | ||
| Enamine | EN300-262651-5g |
2-methylquinoline-3-carbonitrile |
72248-92-1 | 5g |
$1723.0 | 2023-09-14 | ||
| Enamine | EN300-262651-10g |
2-methylquinoline-3-carbonitrile |
72248-92-1 | 10g |
$2166.0 | 2023-09-14 | ||
| Ambeed | A1150196-100mg |
2-Methylquinoline-3-carbonitrile |
72248-92-1 | 98% | 100mg |
$330.0 | 2025-04-17 | |
| Ambeed | A1150196-250mg |
2-Methylquinoline-3-carbonitrile |
72248-92-1 | 98% | 250mg |
$561.0 | 2025-04-17 | |
| Ambeed | A1150196-1g |
2-Methylquinoline-3-carbonitrile |
72248-92-1 | 98% | 1g |
$1515.0 | 2025-04-17 | |
| Enamine | EN300-262651-1.0g |
2-methylquinoline-3-carbonitrile |
72248-92-1 | 1.0g |
$657.0 | 2023-02-28 | ||
| Enamine | EN300-262651-2.5g |
2-methylquinoline-3-carbonitrile |
72248-92-1 | 2.5g |
$1360.0 | 2023-09-14 | ||
| Enamine | EN300-262651-5.0g |
2-methylquinoline-3-carbonitrile |
72248-92-1 | 5.0g |
$1723.0 | 2023-02-28 |
2-methylquinoline-3-carbonitrile Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
72248-92-1 (2-methylquinoline-3-carbonitrile) Related Products
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- 41969-16-8(2-ethylquinoline-3-carbonitrile)
- 1721-23-9(2-methylpyridine-3-carbonitrile)
- 19051-05-9(3-Methylquinoline-2-carbonitrile)
- 51072-83-4(2-Methyl-1H-indole-3-carbonitrile)
- 113124-09-7(5,6-Dimethylnicotinonitrile)
- 104681-01-8(2-methyl-1H-Benz[g]indole-3-carbonitrile)
- 872336-73-7(3,4,5-Pyridinetricarbonitrile, 2,6-dimethyl-)
- 1539-48-6(DCTMP)
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